2-{1-(4-ethoxybenzyl)-4-[(6-methyl-2-pyridinyl)methyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-[(4-ethoxyphenyl)methyl]-4-[(6-methylpyridin-2-yl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C22H31N3O2/c1-3-27-22-9-7-19(8-10-22)15-25-13-12-24(17-21(25)11-14-26)16-20-6-4-5-18(2)23-20/h4-10,21,26H,3,11-17H2,1-2H3
• InChI Key: LXUFEQNODLVORB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2CCO)CC3=CC=CC(=N3)C
• Molecular Formula: C22H31N3O2
• Molecular Weight: 369.5 g/mol

Description

2-{1-(4-ethoxybenzyl)-4-[(6-methyl-2-pyridinyl)methyl]-2-piperazinyl}ethanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EBP or EBP-50, and it belongs to the class of piperazine derivatives. EBP-50 has been studied for its ability to modulate the activity of certain neurotransmitters, which makes it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of EBP-50 is not fully understood, but it is believed to involve the modulation of neurotransmitter activity. EBP-50 has been shown to bind to dopamine and serotonin receptors, which can lead to changes in the activity of these neurotransmitters. EBP-50 has also been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects
EBP-50 has been shown to have a variety of biochemical and physiological effects. Studies have shown that EBP-50 can modulate the activity of dopamine and serotonin receptors, which can lead to changes in neurotransmitter release and uptake. EBP-50 has also been shown to have an effect on the GABAergic system, which can lead to changes in anxiety and mood. Additionally, EBP-50 has been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

EBP-50 has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. EBP-50 has also been shown to have low toxicity, which makes it a safe compound to work with in the lab. However, there are also limitations to working with EBP-50. It can be difficult to obtain high yields of pure EBP-50, and the compound has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on EBP-50. One area of research is the development of more efficient synthesis methods for EBP-50. Another area of research is the study of EBP-50 in animal models of neurological disorders, which can provide valuable information on its potential therapeutic applications. Additionally, more research is needed to fully understand the mechanism of action of EBP-50 and its biochemical and physiological effects. Overall, EBP-50 is a promising compound that has the potential to be a valuable tool in the treatment of various neurological disorders.

Synthesis Methods

The synthesis of EBP-50 involves a multistep process that has been described in detail in scientific literature. The first step involves the reaction of 4-ethoxybenzyl chloride with 2-piperazineethanol in the presence of a base catalyst. The resulting intermediate is then reacted with 6-methyl-2-pyridinemethanol to form EBP-50. The purity of the final product can be improved through various purification techniques, including column chromatography and recrystallization.

Scientific Research Applications

EBP-50 has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is its use in the treatment of schizophrenia. Studies have shown that EBP-50 can modulate the activity of dopamine and serotonin receptors, which are implicated in the pathogenesis of schizophrenia. EBP-50 has also been studied for its potential use in the treatment of depression, anxiety, and other neurological disorders.